Cas no 175033-15-5 ((5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid)

• Product Name: (5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid
• CAS No: 175033-15-5
• MF: C₄₃H₆₆O₁₄
• MW: 806.975755214691
• CID: 1360510
• PubChem ID: 6442217
• Update Time: 2025-04-20

(5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

• (5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid
• Gymnemoside a
• 175033-15-5
• (2S,3S,4S,5R,6R)-6-[[(6aR,6bS,8R,8aR,9S,10S,12aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(E)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• beta-D-Glucopyranosiduronic acid, (3beta,4alpha,16beta,21beta(E),22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-((2-methyl-1-oxo-2-butenyl)oxy)olean-12-en-3-yl
• beta-D-Glucopyranosiduronic acid, (3beta,4alpha,16beta,21beta,22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-(((2E)-2-methyl-1-oxo-2-butenyl)oxy)olean-12-en-3-yl
• SCHEMBL17332353
• 21-O-tigloyl-22-O-acetylgymnemagenin 3-O-glucopyranosiduronic acid

• Inchi： 1S/C43H66O14/c1-10-21(2)36(53)57-33-34(54-22(3)46)43(20-45)24(17-38(33,4)5)23-11-12-26-39(6)15-14-28(55-37-31(50)29(48)30(49)32(56-37)35(51)52)40(7,19-44)25(39)13-16-41(26,8)42(23,9)18-27(43)47/h10-11,24-34,37,44-45,47-50H,12-20H2,1-9H3,(H,51,52)/b21-10+/t24-,25?,26?,27-,28?,29+,30+,31-,32+,33-,34-,37-,39+,40?,41-,42-,43+/m1/s1
• InChI Key： HEDGVSAVGIUCLH-BTVGPTDJSA-N
• SMILES： O[C@@H]1C[C@]2(C)C(=CCC3[C@@]4(C)CCC(C(C)(CO)C4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)[C@H]2CC(C)(C)[C@@H]([C@H]([C@@]21CO)OC(C)=O)OC(/C(=C/C)/C)=O

Computed Properties

• Exact Mass: 806.44525677g/mol
• Monoisotopic Mass: 806.44525677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 57
• Rotatable Bond Count: 10
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 230Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins